Cas no 145147-06-4 (1H-Pyrazole-4-carboxylicacid, 3-(aminocarbonyl)-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3-(aminocarbonyl)-
• CAS No: 145147-06-4
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• MDL: MFCD18809694
• CID: 101839
• PubChem ID: 22158948
• Update Time: 2025-05-22

1H-Pyrazole-4-carboxylicacid, 3-(aminocarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-(aminocarbonyl)-
• 1H-​Pyrazole-​4-​carboxylic acid, 3-​(aminocarbonyl)​-
• 5-carbamoyl-1H-pyrazole-4-carboxylic acid
• SCHEMBL8988198
• DTXSID40623035
• 145147-06-4
• 1H-Pyrazole-4-carboxylicacid,3-(aminocarbonyl)-(9CI)

• MDL： MFCD18809694
• Inchi： 1S/C5H5N3O3/c6-4(9)3-2(5(10)11)1-7-8-3/h1H,(H2,6,9)(H,7,8)(H,10,11)
• InChI Key： PWGFXIMOCMRSIM-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1C(N)=O)=O

Computed Properties

• Exact Mass: 155.03309103g/mol
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1H-Pyrazole-4-carboxylicacid, 3-(aminocarbonyl)-

Exploring 1H-Pyrazole-4-carboxylic acid, 3-(aminocarbonyl)- (CAS 145147-06-4): Properties, Applications, and Market Insights

The chemical compound 1H-Pyrazole-4-carboxylic acid, 3-(aminocarbonyl)- (CAS 145147-06-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring both a pyrazole ring and a carboxamide functional group, serves as a versatile building block in modern synthetic chemistry. Researchers frequently search for "1H-Pyrazole-4-carboxylic acid derivatives" or "CAS 145147-06-4 applications" when investigating novel bioactive compounds, reflecting its growing importance in drug discovery.

From a structural perspective, 3-(aminocarbonyl)-1H-pyrazole-4-carboxylic acid demonstrates unique electronic properties due to its conjugated system. The molecule's hydrogen bonding capacity, stemming from both the carboxylic acid and amide moieties, makes it particularly valuable in designing molecular recognition systems. Recent studies indexed under "pyrazole-4-carboxylic acid synthesis" highlight improved synthetic routes that enhance yield and purity, addressing common challenges in scaling up production.

The pharmaceutical industry shows increasing interest in CAS 145147-06-4 as a precursor for kinase inhibitors and anti-inflammatory agents. Search trends reveal growing queries about "pyrazole carboxamide drug candidates" and "145147-06-4 biological activity," particularly in relation to targeted therapies. Its structural motif appears in several investigational compounds undergoing clinical trials, especially in oncology and metabolic disorder research.

In material science applications, researchers exploring "functionalized pyrazole derivatives" have identified 1H-Pyrazole-4-carboxylic acid, 3-(aminocarbonyl)- as a potential ligand for metal-organic frameworks (MOFs). The compound's ability to coordinate with transition metals while maintaining thermal stability makes it valuable for developing advanced materials with tailored porosity and catalytic properties.

The agrochemical sector has documented 3-aminocarbonyl pyrazole-4-carboxylic acid derivatives as key intermediates for novel pesticides and herbicides. Patent analyses show rising innovation around "pyrazole carboxamide agrochemicals," with particular focus on environmentally benign formulations. This aligns with current market demands for sustainable crop protection solutions that maintain efficacy while reducing ecological impact.

Analytical characterization of CAS 145147-06-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Laboratory professionals frequently search for "145147-06-4 analytical methods" and "pyrazole-4-carboxylic acid purity standards," reflecting the need for precise quality control in research and production settings. Recent method developments have improved detection limits for trace impurities in commercial samples.

Market intelligence indicates steady growth in the 1H-Pyrazole-4-carboxylic acid derivative segment, with projections suggesting increased demand from Asian pharmaceutical manufacturers. Supply chain analyses tagged with "pyrazole building block suppliers" show diversification in sourcing strategies, particularly for GMP-grade materials. Current price trends reflect both raw material availability and expanding application portfolios.

Environmental and safety profiles of 3-(aminocarbonyl)-1H-pyrazole-4-carboxylic acid remain favorable compared to many aromatic compounds. Regulatory databases contain growing documentation on "pyrazole carboxamide biodegradation" studies, supporting its use in green chemistry initiatives. The compound's stability under various pH conditions contributes to its versatility in industrial processes.

Future research directions for CAS 145147-06-4 appear in emerging publications about "pyrazole-based smart materials" and "multifunctional heterocyclic scaffolds." The compound's modular structure enables diverse chemical modifications, positioning it as a valuable platform for innovation across multiple scientific disciplines. Ongoing studies continue to reveal novel applications in fields ranging from medicinal chemistry to advanced material design.